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Compound of Interest

Compound Name: 4-Nitrophenyl phenylphosphonate

Cat. No.: B1230566

An In-depth Technical Guide to the Safety Profile of 4-Nitrophenyl phenylphosphonate

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is a technical guide compiled from publicly available
safety data and scientific literature. It is not a substitute for a manufacturer-provided, legally-
mandated Safety Data Sheet (SDS). Always refer to the specific SDS provided by your supplier
before handling this chemical.

Introduction

4-Nitrophenyl phenylphosphonate (NPPP), CAS No. 57072-35-2, is a chemical compound
used in research primarily as a substrate for 5'-nucleotide phosphodiesterases.[1][2][3] While
specific toxicological data for this compound is limited, its structural classification as an
organophosphorus ester warrants a thorough evaluation of its potential hazards.
Organophosphorus compounds (OPs) are a well-studied class of chemicals known for their
neurotoxic effects, which are primarily mediated through the inhibition of acetylcholinesterase
(AChE).[4][5][6][7] This guide provides a summary of the available data for NPPP and
discusses the potential risks associated with its chemical class to ensure safe handling and use
in a laboratory setting.

Hazard Identification and Classification

The available Safety Data Sheet (SDS) for 4-Nitrophenyl phenylphosphonate (CAS 57072-
35-2) from one supplier indicates that the substance is not classified as hazardous according to
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the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[8]

Table 1: GHS Classification Summary (as per available SDS)

Feature Classification Source
GHS Classification Not classified [8]
Signal Word None [8]
Hazard Pictograms None [8]
Hazard Statements None [8]

Important Note: The lack of a formal hazard classification may indicate a lack of comprehensive
testing rather than an absence of risk. Given that NPPP is an organophosphate, it is prudent to
handle it with care, assuming potential toxicity consistent with this class of compounds until
more data becomes available.

Toxicological Profile and Mechanism of Action

No specific toxicological studies (e.g., LD50 values) for 4-Nitrophenyl phenylphosphonate
were found in the provided search results. However, the primary mechanism of toxicity for
organophosphates is the irreversible inhibition of acetylcholinesterase (AChE).[4][7]

Presumed Mechanism: Acetylcholinesterase Inhibition

Acetylcholinesterase is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine
(ACh) in cholinergic synapses, terminating the nerve signal.[4][7] The inhibition of AChE by
organophosphates leads to an accumulation of ACh in the synaptic cleft. This causes
continuous stimulation of muscarinic and nicotinic receptors, resulting in a state known as a
"cholinergic crisis".[4][5][7] Symptoms of acute poisoning can include agitation, muscle
weakness, hypersalivation, respiratory failure, and convulsions.[7]
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Caption: Presumed mechanism of 4-Nitrophenyl phenylphosphonate as an
organophosphate inhibitor of acetylcholinesterase.

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of 4-Nitrophenyl
phenylphosphonate are largely undetermined in the available safety documentation.

Table 2: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C12H10NOsP [21[31[9]
Molecular Weight 279.19 g/mol [3][10]
Appearance Crystalline solid / Powder [2][10]
Purity >98% [3][10]
Melting Point Undetermined [8]

Boiling Point Undetermined [8]

N Acetone: 50 mg/mLDMSO: 14
Solubility . [2][10]
mg/mLDMF: 30 mg/mL

Storage Temperature -20°C [9][10]

Flash Point Not applicable [8][10]

Safe Handling and Emergency Protocols

Despite the lack of a formal hazard classification in one SDS, prudent laboratory practices for
handling potentially toxic organophosphorus compounds should be strictly followed.

Exposure Controls and Personal Protection

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[10]

o Respiratory Protection: If handling as a powder where dust may be generated, use a
NIOSH-approved respirator (e.g., N95).[10]

First Aid Measures
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The first aid measures below are general recommendations. In case of exposure, consult the
supplier-specific SDS immediately.

 Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[8]

» Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[8]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[8]

 Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.
Seek immediate medical attention.[8]

Caption: General first aid workflow for exposure to 4-Nitrophenyl phenylphosphonate.

Experimental Protocols: Standard Toxicity
Assessment

While specific experimental data for NPPP is unavailable, the methodologies for assessing the
toxicity of a novel chemical compound typically follow standardized guidelines from
organizations like the Organisation for Economic Co-operation and Development (OECD).

Protocol Example: Acute Oral Toxicity (based on OECD
Guideline 423)

This protocol is a common method used to determine the acute toxicity of a substance after
oral ingestion.

o Objective: To determine a substance's intrinsic toxicity and classify it into a GHS category.
o Animals: Typically, female rats are used in a stepwise procedure.
e Procedure:

o A group of three animals is dosed at a specific starting level (e.g., 300 mg/kg body weight).
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o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o Outcome 1: If mortality occurs in two or three animals, the test is repeated at a lower dose
level.

o QOutcome 2: If one or no animals die, the test is repeated with three more animals at the
same dose level. If the overall mortality is low, testing at a higher dose may be conducted.

o Data Collection: Observations include changes in skin, fur, eyes, and behavior. Body weight
is recorded weekly. A gross necropsy is performed on all animals at the end of the study.

o Endpoint: The result is not a precise LD50 value but rather a classification into a toxicity
category, which informs the hazard labeling.

Conclusion

4-Nitrophenyl phenylphosphonate is a research chemical with limited publicly available
safety and toxicological data. The existing SDS from one supplier does not classify it as
hazardous. However, its classification as an organophosphate necessitates that it be handled
with significant caution. The primary toxicological concern for this class of compounds is the
potent and often irreversible inhibition of acetylcholinesterase, a mechanism with severe
neurotoxic potential. Researchers must prioritize stringent safety measures, including the use
of appropriate engineering controls and personal protective equipment, and be prepared to
implement emergency first aid protocols. Until comprehensive toxicological data for 4-
Nitrophenyl phenylphosphonate becomes available, it is prudent to treat it as a potentially
hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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